![molecular formula C15H24 B190867 (-)-beta-Curcumene CAS No. 28976-67-2](/img/structure/B190867.png)
(-)-beta-Curcumene
Overview
Description
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Molecular Structure Analysis
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Research the physical and chemical properties of the compound. This includes its melting point, boiling point, solubility, density, molar mass, and specific rotations .Scientific Research Applications
Enzymatic Conversion : A study identified a tetraprenyl-β-curcumene synthase homologue in Bacillus clausii, which catalyses conversions of certain diphosphates into novel acyclic sesterterpene and triterpene, indicating potential for producing unique terpenes (Sato et al., 2013).
Quantitative Determination in Traditional Medicines : Research on Curcuma longa, a plant used in traditional Chinese medicine, involved the development of methods for quantitatively determining compounds including beta-curcumene. This is significant for quality control in herbal medicine (Qin et al., 2007).
Bifunctional Triterpene/Sesquarterpene Cyclase : A study on Bacillus megaterium showed that tetraprenyl-β-curcumene cyclase is bifunctional, cyclizing both tetraprenyl-β-curcumene and squalene. This suggests potential for biosynthesizing diverse cyclic terpenes (Sato et al., 2011).
Cytotoxic Activity in Cancer Treatment : α-Curcumene, a component of Curcuma zedoaria, has been found to have cytotoxic activity against ovarian cancer cells, suggesting potential in cancer treatment (Shin & Lee, 2013).
Herbal Medicine Applications : Curcuma aromatica, containing beta-curcumene, is used in traditional medicine for various treatments including as an anti-inflammatory, anti-tumor, and wound healing agent (Shirsat et al., 2022).
Chemical Composition Analysis : Studies on the chemical constituents of Curcuma species, including Curcuma longa and Curcuma xanthorrhiza, have identified various components such as beta-curcumene, highlighting its importance in the characteristic composition of these plants (Uehara et al., 1992; Rani, 1999; Hu et al., 1998).
Synthesis of Biologically Active Compounds : Enantioselective Heck-Matsuda arylation of acyclic allylic alcohols has been used for the synthesis of β-aryl-γ-lactones and β-aryl aldehydes, key intermediates in the synthesis of compounds such as (S)-curcumene (Oliveira et al., 2013).
Mosquito Vector Control : The toxicity of ar-curcumene from Hedychium larsenii oil against malaria, chikungunya, and St. Louis encephalitis mosquito vectors has been studied, showing its potential as a biopesticide (AlShebly et al., 2017).
Quality Control in Pharmacology : Rapid determination of pharmacological volatiles, including curcumene, in turmeric (Curcuma longa L.) by fast gas chromatography has been developed for quality control purposes (Lu et al., 2021).
Synthetic Approaches : The asymmetric total synthesis of optically active α-curcumene has been achieved, which is crucial for studying its pharmacological properties (Tamao et al., 1979).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-methyl-4-[(2R)-6-methylhept-5-en-2-yl]cyclohexa-1,4-diene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6,8,11,14H,5,7,9-10H2,1-4H3/t14-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXZQZARENYGJMK-CQSZACIVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CCC(=CC1)C(C)CCC=C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CCC(=CC1)[C@H](C)CCC=C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30905039 | |
Record name | beta-Curcumene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30905039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28976-67-2 | |
Record name | (-)-β-Curcumene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28976-67-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | beta-Curcumene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30905039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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